Cas no 2862-39-7 (2-bromo-N,N-dimethyl-ethanamine;hydrobromide)

• Product Name: 2-bromo-N,N-dimethyl-ethanamine;hydrobromide
• CAS No: 2862-39-7
• MF: C₄H₁₁Br₂N
• MW: 232.944839715958
• MDL: MFCD00040375
• CID: 278294
• PubChem ID: 45791347
• Update Time: 2025-07-20

2-bromo-N,N-dimethyl-ethanamine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• (2-Bromoethyl)dimethylamine hydrobromide
• 2-(Dimethylamino)Ethyl Bromide Hydrobromide
• 2-broMo-N,N-diMethylethanaMine hydrobroMide
• 2-Bromo-N,N-dimethylethanaminium bromide
• 2-BROMO-N,N-DIMETHYLETHYLAMINE HYDROBROMIDE
• 2-Dimethylaminoethyl Bromide Hydrobromide Hydrobromide
• 1-bromo-2-dimethylaminoethane hydrobromide
• 2-bromoethyl-N,N-dimethylamine hydrobromide
• B-DIMETHYLAMINOETHYL BROMIDE HYDROBROMIDE
• Dimethylaminoethyl bromide HBr
• Ethanamine, 2-bromo-N,N-dimethyl-, hydrobromide
• MFRUVSDIZTZFFL-UHFFFAOYSA-N
• BCP20000
• SBB073020
• Dimethylaminoethyl bromide hydrobromide
• AM84884
• Bddimethylaminoethyl bromide hydrobromide
• 2-bromo-N,N-dimethyl-ethanamine;hydrobromide
• 2-bromo-N,N-dimethylethanamine;hydrobromide
• 2-Bromo-N,N-dimethylethan-1-amine--hydrogen bromide (1/1)
• FT-0748905
• O10701
• A876676
• Ethanamine, 2-bromo-N,N-dimethyl-, hydrobromide (1:1)
• 2-bromo-N,N-dimethylethan-1-amine hydrobromide
• 2862-39-7
• SCHEMBL28116
• AKOS015901211
• EN300-76984
• beta-Dimethylaminoethyl bromide hydrobromide
• DTXSID60951281
• CS-W004693
• 2-BROMO-N,N-DIMETHYLETHANAMINE HBR
• 2-Bromo-N,N-dimethyl-ethanamine hydrobromide
• GS-4522
• N,N-dimethylaminoethyl bromide hydrobromide
• SY004492
• b-dimethyl aminoethyl bromide hbr
• 2-Bromo-N,N-dimethylethanamine hydrobromide (1:1)
• MFCD00040375
• J-508528
• 2-dimethylaminoethyl bromide, hydrobromide
• 2-AMINO-1-NAPHTHALENESULFONICACIDSODIUMSALT
• DB-067954

• MDL： MFCD00040375
• Inchi： 1S/C4H10BrN.BrH/c1-6(2)4-3-5;/h3-4H2,1-2H3;1H
• InChI Key： MFRUVSDIZTZFFL-UHFFFAOYSA-N
• SMILES： BrCCN(C)C.Br

Computed Properties

• Exact Mass: 230.92600
• Monoisotopic Mass: 230.92582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• Melting Point: 177-180°C
• Flash Point: 27.4℃
• PSA: 3.24000
• LogP: 1.90100

2-bromo-N,N-dimethyl-ethanamine;hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-bromo-N,N-dimethyl-ethanamine;hydrobromide

Comprehensive Overview of 2-Bromo-N,N-dimethyl-ethanamine Hydrobromide (CAS No. 2862-39-7)

2-Bromo-N,N-dimethyl-ethanamine hydrobromide (CAS 2862-39-7) is a versatile organic compound with significant applications in pharmaceutical research, chemical synthesis, and material science. This compound, often referred to as 2-bromo-N,N-dimethylethanamine HBr, is a brominated amine derivative that has garnered attention due to its unique reactivity and potential in intermediate synthesis. Its molecular structure combines a bromoethyl group with a dimethylamine moiety, making it a valuable building block for fine chemicals and specialty reagents.

In recent years, the demand for high-purity brominated compounds like CAS 2862-39-7 has surged, driven by advancements in drug discovery and bioconjugation techniques. Researchers frequently search for "2-bromo-N,N-dimethylethanamine solubility" or "2862-39-7 synthesis protocol," reflecting its role in optimizing reaction conditions. The compound’s hydrobromide salt form enhances stability, a critical factor for storage and handling in laboratory settings.

The compound’s utility extends to peptide modification and linker chemistry, where its reactive bromine atom facilitates selective alkylation. Queries such as "2-bromo-N,N-dimethylethanamine applications" highlight its relevance in biomolecule functionalization. Additionally, its compatibility with Grignard reactions and nucleophilic substitutions makes it a staple in organic synthesis workflows.

From an industrial perspective, CAS 2862-39-7 is often discussed alongside green chemistry trends, with users seeking "eco-friendly bromination methods." Innovations in catalytic processes have reduced waste generation during its production, aligning with sustainable chemistry goals. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, addressing common search terms like "2862-39-7 analytical data."

Safety and regulatory compliance remain paramount when handling 2-bromo-N,N-dimethylethanamine hydrobromide. While not classified as hazardous under standard guidelines, proper personal protective equipment (PPE) and ventilation controls are recommended. This aligns with frequent queries such as "safe handling of brominated amines," emphasizing user awareness.

In summary, 2-bromo-N,N-dimethyl-ethanamine hydrobromide (CAS 2862-39-7) stands at the intersection of innovation and practical utility. Its multifaceted applications—from pharmaceutical intermediates to advanced material design—underscore its importance in modern chemistry. As research evolves, this compound will likely continue to inspire scientific breakthroughs and industrial advancements.